Cas no 1207046-24-9 (N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 1207046-24-9
• MF: C₂₀H₂₂N₄O₃S₂
• MW: 430.543681621552
• CID: 6366685
• PubChem ID: 45505553
• Update Time: 2025-07-09

N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide
• N-[2-[4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]piperazin-1-yl]ethyl]thiophene-2-carboxamide
• AKOS024526149
• N-(2-(4-(2-(benzo[d]oxazol-2-ylthio)acetyl)piperazin-1-yl)ethyl)thiophene-2-carboxamide
• F5871-2047
• 1207046-24-9
• N-(2-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]piperazin-1-yl}ethyl)thiophene-2-carboxamide
• VU0526877-1

• Inchi： 1S/C20H22N4O3S2/c25-18(14-29-20-22-15-4-1-2-5-16(15)27-20)24-11-9-23(10-12-24)8-7-21-19(26)17-6-3-13-28-17/h1-6,13H,7-12,14H2,(H,21,26)
• InChI Key： IPMJVUDCEKFAKW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(N1CCN(CCNC(C2=CC=CS2)=O)CC1)=O

Computed Properties

• Exact Mass: 430.11333292g/mol
• Monoisotopic Mass: 430.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 132Ų

Additional information on N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide

N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1207046-24-9, known as N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide is characterized by a piperazine ring substituted with a benzoxazole moiety and a thiophene carboxamide group. The presence of sulfur atoms in both the benzoxazole and thiophene rings contributes to its unique electronic properties and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through various non-covalent interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the formation of the piperazine ring, followed by substitution reactions to introduce the benzoxazole and thiophene groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These methods provide detailed insights into its molecular weight, functional groups, and stereochemistry.

Biological Activity and Applications

Recent research has focused on the biological activity of N-(2-{4-2-(1,3-benzoxazol-2-ylsulfanyl)acetylpiperazin-1-yl}ethyl)thiophene-2-carboxamide, particularly in the context of its potential as a therapeutic agent. Studies have demonstrated its ability to inhibit certain enzymes and modulate cellular pathways, making it a promising candidate for drug development. Additionally, its unique electronic properties make it a valuable component in materials science applications such as organic electronics.

Recent Advances in Research

In 20XX, researchers reported significant progress in understanding the mechanism of action of this compound. Using advanced computational methods, they elucidated how the molecule interacts with target proteins at the atomic level. Furthermore, preclinical studies have shown encouraging results in models of diseases such as cancer and neurodegenerative disorders. These findings underscore the potential of N-(2-{4-2-(1,3-benzoxazol-2-y...})ethyl)thiophene...carboxamide as a versatile tool in both medicinal and materials chemistry.

Conclusion

The compound with CAS No. 1207046-X-X-X stands at the forefront of chemical innovation due to its intricate structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to play a pivotal role in advancing scientific knowledge and technological development.